Cas no 2091940-88-2 (2H-1,2,3-Triazol-4-amine, 5-(1-methylethyl)-2-(3-pyridinyl)-)

• Product Name: 2H-1,2,3-Triazol-4-amine, 5-(1-methylethyl)-2-(3-pyridinyl)-
• CAS No: 2091940-88-2
• MF: C₁₀H₁₃N₅
• MW: 203.243720769882
• CID: 5254420
• Update Time: 2025-08-05

2H-1,2,3-Triazol-4-amine, 5-(1-methylethyl)-2-(3-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-1,2,3-Triazol-4-amine, 5-(1-methylethyl)-2-(3-pyridinyl)-

• Inchi： 1S/C10H13N5/c1-7(2)9-10(11)14-15(13-9)8-4-3-5-12-6-8/h3-7H,1-2H3,(H2,11,14)
• InChI Key： IDLLXPLYWUIYHM-UHFFFAOYSA-N
• SMILES： N1=C(C(C)C)C(N)=NN1C1=CC=CN=C1

Additional information on 2H-1,2,3-Triazol-4-amine, 5-(1-methylethyl)-2-(3-pyridinyl)-

Introduction to 2H-1,2,3-Triazol-4-amine, 5-(1-methylethyl)-2-(3-pyridinyl) and Its Significance in Modern Chemical Biology

The compound with the CAS number 2091940-88-2, known chemically as 2H-1,2,3-Triazol-4-amine, 5-(1-methylethyl)-2-(3-pyridinyl), represents a fascinating molecule in the realm of chemical biology. This heterocyclic compound, featuring a triazole core conjugated with pyridine and an isopropyl substituent, has garnered attention due to its unique structural and functional properties. The triazole ring, a key pharmacophore in many bioactive molecules, contributes to the compound's potential as a scaffold for drug discovery and therapeutic development.

Recent advancements in medicinal chemistry have highlighted the importance of triazole derivatives in addressing various biological targets. The presence of the 5-(1-methylethyl)-2-(3-pyridinyl) moiety enhances the compound's interactability with biological systems, making it a promising candidate for further exploration. The pyridine ring, known for its ability to form hydrogen bonds and coordinate with metal ions, adds another layer of complexity that can be exploited for designing more selective and potent bioactive agents.

In the context of current research, 2H-1,2,3-Triazol-4-amine, 5-(1-methylethyl)-2-(3-pyridinyl) has been investigated for its potential applications in modulating enzyme activity and receptor binding. Studies have shown that such derivatives can exhibit inhibitory effects on enzymes involved in inflammatory pathways, making them attractive candidates for developing anti-inflammatory drugs. Additionally, the compound's ability to interact with protein targets suggests its utility in designing kinase inhibitors or other small-molecule modulators.

The synthesis of this compound involves multi-step organic transformations that showcase the ingenuity of synthetic chemists. The introduction of the triazole ring typically follows a cycloaddition reaction between an azide and an alkene, a process that is both elegant and efficient. The subsequent functionalization at the 5-position with an isopropyl group and at the 2-position with a pyridine moiety further demonstrates the synthetic versatility of this molecule. These modifications not only enhance its chemical diversity but also improve its pharmacological profile.

One of the most compelling aspects of 2H-1,2,3-Triazol-4-amine, 5-(1-methylethyl)-2-(3-pyridinyl) is its potential as a lead compound for drug development. Its unique structural features allow it to engage with multiple biological targets simultaneously, a property that is highly valued in modern drug design. The compound's ability to cross-react with various enzymes and receptors opens up avenues for treating a wide range of diseases, including those related to metabolic disorders and neurological conditions.

Recent computational studies have also shed light on the molecular interactions of this compound. Molecular dynamics simulations have revealed that it can form stable complexes with target proteins through hydrogen bonding and hydrophobic interactions. These insights are crucial for optimizing its binding affinity and selectivity. Furthermore, virtual screening techniques have been employed to identify potential analogs that might enhance its therapeutic efficacy.

The pharmaceutical industry has taken notice of the promise held by compounds like 2H-1,2,3-Triazol-4-amine, 5-(1-methylethyl)-2-(3-pyridinyl). Several companies are now exploring its potential as a starting point for developing novel therapeutics. Preclinical studies are underway to evaluate its safety profile and pharmacokinetic properties. These studies are essential steps toward translating laboratory findings into clinical applications that can benefit patients worldwide.

From a chemical biology perspective, this compound exemplifies how structural modifications can lead to significant changes in biological activity. The interplay between chemistry and biology is beautifully illustrated by such molecules, which serve as bridges between fundamental research and practical applications. As our understanding of biological systems grows more sophisticated, compounds like this one will continue to play pivotal roles in drug discovery and development.

In conclusion,2H-1,2,3-Triazol-4-amine, 5-(1-methylethyl)-2-(3-pyridinyl) (CAS no. 2091940-88-2) is a remarkable molecule with immense potential in chemical biology and pharmaceutical research. Its unique structure and functional properties make it an attractive candidate for further exploration. As ongoing research continues to uncover new applications for this compound, it is likely to remain at the forefront of drug discovery efforts in the coming years.